Cas no 122961-18-6 (Phenol, 4-(1,3-dimethylheptyl)-)
122961-18-6 structure
Product Name:Phenol, 4-(1,3-dimethylheptyl)-
CAS No:122961-18-6
MF:C15H24O
MW:220.350464820862
CID:1217542
PubChem ID:14266887
Update Time:2025-04-20
Phenol, 4-(1,3-dimethylheptyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1,3-dimethylheptyl)-
- 4-(4-methyloctan-2-yl)phenol
- 122961-18-6
- Phenol, 4-(1,3-dimethylheptyl)
- DTXSID30558180
-
- Inchi: 1S/C15H24O/c1-4-5-6-12(2)11-13(3)14-7-9-15(16)10-8-14/h7-10,12-13,16H,4-6,11H2,1-3H3
- InChI Key: JQAZDEHCPWOMQE-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C(C)CC(C)CCCC
Computed Properties
- Exact Mass: 220.18282
- Monoisotopic Mass: 220.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-(1,3-dimethylheptyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
122961-18-6 (Phenol, 4-(1,3-dimethylheptyl)-) Related Products
- 1131-60-8(4-Cyclohexylphenol)
- 75520-41-1(Acetyl Coenzyme A Trilithium Salt)
- 84-16-2(Hexestrol)
- 29799-07-3(4-(1-Adamantyl)phenol)
- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 80-46-6(4-Tert-Amylphenol)
- 77-40-7(Bisphenol B)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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